Cas no 72800-64-7 (Ethyl 2-(4-fluorophenyl)acrylate)

• Product Name: Ethyl 2-(4-fluorophenyl)acrylate
• CAS No: 72800-64-7
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 4937421
• Update Time: 2025-11-02

Ethyl 2-(4-fluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-fluorophenyl)acrylate
• ethyl 4-fluoro-methylenebenzeneacetate
• ethyl 2-(4-fluorophenyl)prop-2-enoate
• 2-(4-Fluorophenyl)acrylic acid ethyl ester
• ethyl 4-fluoro-alpha-methylenebenzeneacetate
• Ethyl 2-(4-fluorophenyl)acrylate

• Inchi： 1S/C11H11FO2/c1-3-14-11(13)8(2)9-4-6-10(12)7-5-9/h4-7H,2-3H2,1H3
• InChI Key： JEBCFYZQXKYTIY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(=C)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(4-fluorophenyl)acrylate

Ethyl 2-(4-fluorophenyl)acrylate (CAS No. 72800-64-7): Properties, Applications, and Market Insights

Ethyl 2-(4-fluorophenyl)acrylate (CAS No. 72800-64-7) is a specialized organic compound widely used in pharmaceutical intermediates, agrochemicals, and material science. With the growing demand for fluorinated compounds in drug discovery and advanced materials, this ester derivative has gained significant attention. Its molecular formula is C₁₁H₁₁FO₂, featuring a fluorophenyl group that enhances its reactivity and application versatility.

The compound exhibits a clear to pale-yellow liquid appearance under standard conditions, with a boiling point of approximately 250-255°C. Its ethyl acrylate moiety contributes to excellent polymerization potential, making it valuable in specialty coatings and adhesives. Researchers particularly value its role as a building block in synthesizing complex molecules, especially in developing novel pharmaceutical intermediates with improved bioavailability.

Recent studies highlight the importance of fluorinated compounds in modern medicine, with Ethyl 2-(4-fluorophenyl)acrylate serving as a precursor for several FDA-approved drugs. The 4-fluorophenyl group enhances metabolic stability in drug molecules, addressing one of the most searched questions in medicinal chemistry: "How to improve drug half-life?" This aligns perfectly with current trends in structure-activity relationship (SAR) optimization.

In material science, this compound demonstrates remarkable potential for creating UV-resistant polymers, answering another frequently searched query: "Which additives improve plastic durability?" The fluorine atom's electron-withdrawing properties make derivatives of 72800-64-7 particularly effective in high-performance materials exposed to harsh environments.

The global market for fluorophenyl derivatives is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical and specialty chemical demand. Manufacturers are optimizing synthesis routes for Ethyl 2-(4-fluorophenyl)acrylate to meet both cost-efficiency and green chemistry principles – a hot topic in chemical forums. Current production methods emphasize catalytic processes that minimize waste, responding to the trending search term "sustainable fluorochemical production."

Analytical characterization of CAS 72800-64-7 typically involves GC-MS, HPLC, and ¹⁹F NMR spectroscopy. Purity standards exceeding 98% are commonly required for pharmaceutical applications, with strict control of isomeric impurities – a key concern for quality control specialists searching "how to analyze fluorinated acrylates."

Storage recommendations for Ethyl 2-(4-fluorophenyl)acrylate include amber glass containers under inert atmosphere, addressing stability concerns often queried by laboratory personnel. Proper handling procedures align with general organic compound protocols, though specific material safety data should always be consulted before use.

Innovative applications continue to emerge, particularly in electronic materials where fluorinated compounds improve dielectric properties. This connects to trending searches about "fluoropolymers for flexible electronics." The compound's balanced lipophilicity also makes it valuable in drug delivery systems, especially for CNS-targeting pharmaceuticals – a rapidly growing research area.

For researchers exploring structure-property relationships, this acrylate derivative serves as an excellent model compound. Its electron-deficient aromatic system facilitates various coupling reactions, frequently discussed in organic chemistry forums under threads like "fluorophenyl reactivity patterns."

Quality suppliers of 72800-64-7 typically provide comprehensive technical documentation, including spectral data and certificates of analysis. These resources help address common purchaser questions about "how to verify fluorophenyl compound purity" – a critical consideration given the compound's premium pricing in the fine chemicals market.